Cas no 2228529-16-4 (tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-methylphenylcarbamate
• CAS No: 2228529-16-4
• MF: C₁₆H₂₂F₂N₂O₂
• MW: 312.354891300201
• CID: 6330508
• PubChem ID: 165830141
• Update Time: 2025-06-14

tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-methylphenylcarbamate
• 2228529-16-4
• EN300-1877401
• tert-butyl N-[5-(1-amino-3,3-difluorocyclobutyl)-2-methylphenyl]carbamate

• Inchi： 1S/C16H22F2N2O2/c1-10-5-6-11(15(19)8-16(17,18)9-15)7-12(10)20-13(21)22-14(2,3)4/h5-7H,8-9,19H2,1-4H3,(H,20,21)
• InChI Key： WQIVEPYCUJQYHT-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(C)=C(C=2)NC(=O)OC(C)(C)C)(C1)N)F

Computed Properties

• Exact Mass: 312.16493427g/mol
• Monoisotopic Mass: 312.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-methylphenylcarbamate

Research Brief on tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-methylphenylcarbamate (CAS: 2228529-16-4)

The compound tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-methylphenylcarbamate (CAS: 2228529-16-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-methylphenylcarbamate, particularly its cyclobutyl core with difluorinated substituents. These features are believed to enhance its metabolic stability and bioavailability, making it a promising scaffold for the development of novel therapeutics. Researchers have employed advanced synthetic methodologies, including multi-step organic synthesis and catalytic fluorination, to optimize the production of this compound.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key biological pathways. For instance, preliminary data suggest that it may interact with specific protein targets involved in inflammatory and oncogenic processes. These findings are supported by molecular docking simulations and binding affinity assays, which indicate high specificity and potency. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in disease models.

The therapeutic applications of tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-methylphenylcarbamate are currently being explored in the context of cancer and autoimmune diseases. Early-stage clinical trials are anticipated to begin within the next two years, pending favorable results from preclinical toxicity and pharmacokinetic studies. The compound's ability to penetrate cellular membranes and its favorable safety profile in animal models underscore its potential as a lead candidate for further development.

In conclusion, tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-methylphenylcarbamate represents a promising avenue for future research in medicinal chemistry. Its unique structural attributes and preliminary biological activity warrant continued investigation to fully realize its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.